[2-(Trifluoromethyl)cyclohexyl]methanamine

Medicinal Chemistry Organic Synthesis Building Block Identity

[2-(Trifluoromethyl)cyclohexyl]methanamine is a fluorinated aliphatic amine building block with the molecular formula C8H14F3N and a molecular weight of 181.20 g/mol. The compound features a trifluoromethyl (-CF3) substituent at the 2-position of the cyclohexyl ring and a primary amine-bearing methanamine side chain.

Molecular Formula C8H14F3N
Molecular Weight 181.2 g/mol
CAS No. 1375473-80-5
Cat. No. B1473489
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name[2-(Trifluoromethyl)cyclohexyl]methanamine
CAS1375473-80-5
Molecular FormulaC8H14F3N
Molecular Weight181.2 g/mol
Structural Identifiers
SMILESC1CCC(C(C1)CN)C(F)(F)F
InChIInChI=1S/C8H14F3N/c9-8(10,11)7-4-2-1-3-6(7)5-12/h6-7H,1-5,12H2
InChIKeyCZGOAYQUWPMQDF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

[2-(Trifluoromethyl)cyclohexyl]methanamine (CAS 1375473-80-5): Basic Properties and Compound Class


[2-(Trifluoromethyl)cyclohexyl]methanamine is a fluorinated aliphatic amine building block with the molecular formula C8H14F3N and a molecular weight of 181.20 g/mol . The compound features a trifluoromethyl (-CF3) substituent at the 2-position of the cyclohexyl ring and a primary amine-bearing methanamine side chain. The -CF3 group imparts enhanced lipophilicity (predicted LogP ~2.1) and metabolic stability relative to non-fluorinated cyclohexylmethanamine analogs . Predicted physicochemical properties include a boiling point of 173.9±35.0 °C, density of 1.103±0.06 g/cm³, and a pKa of 10.27±0.29 . The compound is offered by multiple research chemical suppliers at purities of ≥95-97% for use as a synthetic intermediate .

Verify 2-position trifluoromethyl substitution on cyclohexyl ring
Synthetic intermediate grade for research use
Predicted enhanced lipophilicity context compared to non-fluorinated analogs

Why In-Class Trifluoromethyl Cyclohexyl Methanamine Isomers and Analogs Cannot Be Freely Interchanged with [2-(Trifluoromethyl)cyclohexyl]methanamine


Trifluoromethyl cyclohexyl methanamines exist as multiple regioisomers (2-, 3-, and 4-position -CF3 substitution) and stereoisomers (cis/trans configurations), each bearing identical molecular formula (C8H14F3N) and molecular weight (181.20 g/mol) but distinct spatial and electronic properties [1]. In medicinal chemistry and materials science contexts, the position of the trifluoromethyl substituent on the cyclohexane ring dictates molecular conformation, dipole moment, steric accessibility of the primary amine, and ultimately target binding geometry . The 2-substituted isomer positions the -CF3 group adjacent to the methanamine side chain, creating a sterically constrained environment that differs fundamentally from the 4-substituted analog (CAS 361393-85-3, LogP ~1.43) where the -CF3 group resides opposite the amine-bearing carbon [2]. Procurement of the incorrect regioisomer cannot be remediated by simple physical mixing or dilution; the substitution pattern is fixed at the synthetic stage, and downstream synthetic pathways or biological assays will yield divergent, non-interchangeable results . Users must verify that the ordered material matches the intended 2-substituted regioisomer (CAS 1375473-80-5) rather than the more widely available 4-substituted analog.

Target Compound 2-(Trifluoromethyl)cyclohexyl methanamine (CAS 1375473-80-5) 2-position CF3 adjacent to amine
Common Substitute 4-position analog (CAS 361393-85-3) CF3 remote from amine side chain
Regioisomeric substitution pattern may alter amine reactivity and binding geometry; may not transfer directly
Predicted lipophilicity differs; partitioning behavior may shift
Mismatched InChIKey identity indicates distinct chemical entity; verify CAS before procurement

Quantitative Evidence for [2-(Trifluoromethyl)cyclohexyl]methanamine (CAS 1375473-80-5): Differentiation from Regioisomeric Analogs


Regioisomeric Identity: 2-Position Substitution Distinguishes CAS 1375473-80-5 from the 4-Position Analog CAS 361393-85-3

The defining differentiation of [2-(trifluoromethyl)cyclohexyl]methanamine (CAS 1375473-80-5) is its 2-position trifluoromethyl substitution pattern on the cyclohexyl ring, as contrasted with the 4-position analog (CAS 361393-85-3) which bears the -CF3 group at the opposing end of the cyclohexane ring relative to the methanamine side chain [1]. The two compounds share identical molecular formula (C8H14F3N) and molecular weight (181.20 g/mol) but are distinct chemical entities with different InChIKeys: CZGOAYQUWPMQDF-UHFFFAOYSA-N for the 2-isomer versus XAKIXQQQAQHCMN-UHFFFAOYSA-N for the 4-isomer .

Regioisomer Identity
Head-to-head
2-Position CF3 vs 4-Position CF3 Distinct InChIKeys
Fixed substitution pattern; distinct chemical entity
Data to verify via CAS and InChIKey
Medicinal Chemistry Organic Synthesis Building Block Identity

Lipophilicity (LogP) Differentiation: 2-Position CF3 Placement Modulates Predicted Partition Coefficient

The 2-position trifluoromethyl substitution yields a higher predicted LogP (XLogP3 = 2.1) compared to the 4-position analog (LogP = 1.43) [1]. This difference arises from the proximity of the -CF3 group to the methanamine side chain in the 2-isomer, which creates a more hydrophobic local environment and reduces amine-associated polarity effects on overall partitioning behavior. The increased lipophilicity of the 2-isomer correlates with enhanced membrane permeability potential in biological systems .

Lipophilicity Context
Cross-study comparable
XLogP3 2.1 vs LogP 1.43 Δ +0.67
Predicted lipophilicity context; may support passive permeability interpretation
Predicted values; experimental confirmation recommended
ADME Pharmacokinetics Lipophilicity

Steric and Conformational Implications of 2-Position CF3 Substitution: Impact on Amine Reactivity and Binding

The 2-position trifluoromethyl group places the bulky, electron-withdrawing -CF3 moiety adjacent to the primary amine-bearing carbon, creating a sterically constrained environment that modulates amine nucleophilicity, hydrogen-bonding geometry, and accessibility to binding pockets . In contrast, the 4-position analog positions the -CF3 group at the distal end of the cyclohexane ring, remote from the methanamine side chain, resulting in minimal steric interference with amine-centered reactions and target interactions [1]. This spatial arrangement confers unique conformational preferences on the 2-isomer that cannot be replicated by the 4-isomer or other regioisomers .

Steric Environment
Class-level
Adjacent CF3-amine vs remote 1,4-arrangement
Steric hindrance may modulate amine reactivity and binding geometry
Class-level inference; experimental validation needed
Structure-Activity Relationship Medicinal Chemistry Synthetic Accessibility

Recommended Research and Industrial Application Scenarios for [2-(Trifluoromethyl)cyclohexyl]methanamine (CAS 1375473-80-5)


Medicinal Chemistry: Building Block for CNS-Targeted Lead Optimization Programs Requiring Enhanced Lipophilicity

The 2-isomer (XLogP3 = 2.1) offers a predicted lipophilicity advantage of Δ LogP +0.67 over the 4-position analog (LogP 1.43) [1], making it a preferred scaffold for CNS-penetrant lead series where passive blood-brain barrier diffusion is desired. The adjacent CF3-amine spatial arrangement provides a constrained pharmacophore geometry for exploration of unique binding poses.

Structure-Activity Relationship (SAR) Studies: Probing Steric and Electronic Effects of Proximal CF3 Substitution

Researchers exploring how a bulky, electron-withdrawing trifluoromethyl group adjacent to a primary amine influences target binding, hydrogen-bonding geometry, or synthetic reactivity should select the 2-isomer (CAS 1375473-80-5). This regioisomer creates a sterically hindered amine environment fundamentally distinct from the remote 4-isomer .

Synthetic Methodology: Sterically Demanding Amine Substrate for Coupling Reactions

The proximal CF3 group in the 2-isomer imposes steric constraints on the primary amine nucleophile. This makes the compound valuable for evaluating catalyst scope, optimizing reaction conditions for sterically hindered amines, or synthesizing conformationally restricted amide and sulfonamide libraries .

Chiral Building Block Preparation: Resolution or Asymmetric Synthesis of Stereodefined Intermediates

[2-(Trifluoromethyl)cyclohexyl]methanamine contains two stereocenters (C1 bearing the methanamine group and C2 bearing the -CF3 group). For programs requiring enantiomerically pure or diastereomerically defined amines, this compound serves as a starting point for resolution, chiral chromatography, or asymmetric synthesis development .

Application
Selection Property
Validation Focus
CNS-targeted lead optimization studies
2-Position CF3 substitution
Passive permeability and BBB penetration context
SAR probing of proximal CF3 effects
Adjacent CF3-amine steric constraint
Binding geometry and amine reactivity interpretation
Sterically demanding coupling reactions
Hindered primary amine nucleophile
Catalyst scope and reaction condition optimization
Chiral amine building block preparation
Two stereocenters (C1, C2)
Resolution or asymmetric synthesis feasibility

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

12 linked technical documents
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